(3,5-Dimethyl-1-pyrazolyl)-(2-ethyl-4-nitro-3-pyrazolyl)methanone

• Molecular Formula: C11H13N5O3
• Molecular Weight: 263.25 g/mol
• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-(2-ethyl-4-nitropyrazol-3-yl)methanone
• InChI: InChI=1S/C11H13N5O3/c1-4-14-10(9(6-12-14)16(18)19)11(17)15-8(3)5-7(2)13-15/h5-6H,4H2,1-3H3
• InChI Key: AXDFLVHBQVEESJ-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)[N+](=O)[O-])C(=O)N2C(=CC(=N2)C)C

Description

(3,5-Dimethyl-1-pyrazolyl)-(2-ethyl-4-nitro-3-pyrazolyl)methanone, also known as DMNPY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development.

Scientific Research Applications

• Antimicrobial and Anticancer Agents : A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives, including ones with a (3,5-dimethyl-1H-pyrazolyl)methanone component. These compounds showed significant in vitro antimicrobial and anticancer activities, with some exhibiting higher anticancer activity than the reference drug doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Molecular Structure Analysis : Research by Saldías et al. (2020) explored the molecular structure of a mononuclear ReI complex derived from pyrazolyl-pyridazine, which included the (3,5-dimethyl-1H-pyrazolyl)methanone component. This study provided insights into the molecular geometry and intramolecular hydrogen bonding within such complexes (Saldías et al., 2020).

• PhotoCORMs in Biomedical Research : Mede et al. (2017) discussed the synthesis of water-soluble manganese(I) tricarbonyl bromide complexes with bis(3,5-dimethylpyrazolyl)methane. These complexes, termed photoCORMs, are used in biomedical research for controlled CO release, demonstrating potential for therapeutic applications (Mede et al., 2017).

• Synthesis of Organometallic Compounds : Research by Xu et al. (2008) involved the synthesis and characterization of Ruthenium(II) nitrosyl complexes with polypyrazolylmethanes, including bis(3,5-dimethyl-1-pyrazolyl)methane. These complexes were studied for their potential as catalysts in transfer hydrogenation reactions (Xu et al., 2008).

• Metal Ion Binding and Extraction : A study by Berkel et al. (1992) explored the use of pyrazole-containing ligands, including 2-(3,5-dimethyl-l-pyrazolyl)ethylamine, for metal ion extraction. These ligands were anchored to a polymer and showed selectivity for copper ions, indicating potential applications in metal recovery or purification processes (Berkel et al., 1992).